N-(2,3-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22N6O3S/c1-14-7-6-10-18(15(14)2)25-21(31)13-33-23-28-27-19(29(23)17-8-4-3-5-9-17)11-16-12-20(30)26-22(32)24-16/h3-10,12H,11,13H2,1-2H3,(H,25,31)(H2,24,26,30,32)
• InChI Key: CDYHPJFQGVVMRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4)C
• Molecular Formula: C23H22N6O3S
• Molecular Weight: 462.5 g/mol
• CAS No.: 852046-64-1

Description

N-(2,3-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N6O3S and its molecular weight is 462.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyridino and Triazolopyrimidin Derivatives

N-(2,3-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide is part of a broader category of compounds used in synthesizing various pyridino[2,3-d]pyrimidin-4-one and pyridino[2,3-d]triazolopyrimidin derivatives. These compounds are synthesized through condensation and reaction processes, demonstrating their utility in creating structurally diverse and potentially biologically active molecules (Hassneen & Abdallah, 2003).

Development of Anti-Inflammatory and Analgesic Agents

Research has explored the synthesis of novel compounds derived from visnaginone and khellinone, including derivatives related to this compound. These compounds have been evaluated as cyclooxygenase inhibitors and demonstrated analgesic and anti-inflammatory activities, suggesting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radioisotope Labeling and Imaging Applications

A series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are chemically related to this compound, have been reported as selective ligands for the translocator protein (18 kDa). These compounds are designed for labeling with fluorine-18 for in vivo imaging using positron emission tomography, indicating their potential in diagnostic imaging and radiopharmaceutical applications (Dollé et al., 2008).

Characterization and Potential Pesticide Applications

The structural characterization of derivatives, including those similar to this compound, has been performed using X-ray powder diffraction. These compounds are considered potential pesticides, highlighting their applicability in agricultural chemistry (Olszewska, Tarasiuk, & Pikus, 2011).

Conformational Analysis in Drug Design

Conformational analysis of related compounds, including N-(2,4-Dichlorophenyl)-2-[6-methyl-2,4-dioxo-3-(thietan-3-yl)-1,2,3,4-tetrahydropyrimidine-1-yl]acetamide, has been performed to understand their structural behavior. This analysis is crucial in drug design, where the shape and flexibility of molecules can significantly impact their biological activity and drug-likeness (Kataev et al., 2021).